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Compound of Interest

Compound Name: o-Cresol-d7

Cat. No.: B566161

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation of stock and working solutions of
o-Cresol-d7 (2-methylphenol-d7). These guidelines are intended for use in research and
analytical laboratory settings, particularly for applications requiring a stable, deuterated internal
standard for mass spectrometry-based quantification.

Introduction

o-Cresol-d7 is the deuterated analog of o-cresol, an aromatic organic compound.[1] The "d7"
designation signifies that seven hydrogen atoms in the molecule have been replaced with
deuterium isotopes.[1] This isotopic labeling makes its mass distinguishable from its unlabeled
counterpart without significantly altering its chemical properties.[1] Consequently, o-Cresol-d7
is an ideal internal standard for quantitative analysis by Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), helping to
correct for matrix effects and variations during sample preparation and analysis.[2][3] It is also
used as a tracer in metabolic studies.

Physicochemical and Safety Data

Accurate preparation of solutions requires a clear understanding of the compound's properties
and associated hazards. All handling should be performed by trained personnel in a controlled
laboratory environment.
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Table 1: Physicochemical Properties of o-Cresol-d7

Property Value Reference(s)
2,3,4,5-tetradeuterio-6-
IUPAC Name . .
(trideuteriomethyl)phenol
0-Cresol-D7, 2-methylphenol-
Synonyms
D7
CAS Number 202325-50-6
Molecular Formula C7HD-O
Molecular Weight 115.18 g/mol
Colorless to Light Beige Qil to
Appearance . .
Low-Melting Solid
Melting Point 30-33°C
N Soluble in Chloroform, DMSO,
Solubility

Methanol

| Storage | Store at -20°C or 4°C, protected from light and air | |

Table 2: Hazard Identification for o-Cresol (Unlabeled) Note: Safety precautions for the

unlabeled compound should be applied to its deuterated form.
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Hazard Class GHS Classification

. Category 3 (Oral,
Acute Toxicity S )
erma

Precaution(s) Reference(s)

Toxic if swallowed
or in contact with
skin.

Skin Corrosion Category 1B

Causes severe skin
burns and eye

damage.

Causes serious eye

Eye Damage Category 1
damage.
) o May cause respiratory
Respiratory Irritation Category 3 o
irritation.
Suspected of
Reproductive Toxicity Category 2 damaging fertility or

the unborn child.

| Aquatic Toxicity | Acute Category 2, Chronic Category 3 | Toxic to aquatic life with long-lasting

effects. | |

Experimental Protocols

3.1. Required Materials and Equipment

e 0-Cresol-d7 solid or oil

e Analytical balance (located in a chemical fume hood)

e Chemical fume hood

e Grade A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

o Calibrated micropipettes and sterile tips

e Glass vials with PTFE-lined caps (amber recommended for light-sensitive compounds)

e \ortex mixer
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Sonicator bath
Solvent: HPLC-grade Methanol or DMSO
Diluent: Final matrix for the experiment (e.g., buffer, cell culture medium, plasma)

Personal Protective Equipment (PPE): Safety glasses, face shield, nitrile gloves, lab coat

3.2. Safety Precautions

Due to its toxicity and corrosive nature, handle o-Cresol-d7 exclusively within a certified
chemical fume hood.

Wear appropriate PPE at all times, including double gloves, a lab coat, and eye/face
protection.

Avoid inhalation of dust or vapors and prevent any contact with skin or eyes.

Dispose of all contaminated materials and waste according to institutional and local
environmental regulations.

3.3. Protocol for Preparation of a 10 mg/mL Stock Solution

Allow the o-Cresol-d7 container to equilibrate to room temperature before opening to
prevent condensation.

Place a sterile, tared amber glass vial on the analytical balance inside a chemical fume
hood.

Carefully weigh 10.0 mg of o-Cresol-d7 directly into the vial. Record the exact weight.

Using a calibrated micropipette, add a small amount of HPLC-grade methanol (approx. 0.5
mL) to the vial.

Cap the vial and vortex gently until the solid is fully dissolved. If necessary, use a sonicator
bath for 5-10 minutes to ensure complete dissolution.
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e Once dissolved, add methanol to a final volume of 1.0 mL. For higher accuracy, perform this
step in a 1 mL volumetric flask and transfer the final solution to the storage vial.

o Cap the vial tightly, label it clearly (Compound Name, Concentration, Solvent, Preparation
Date, Initials), and seal with paraffin film for long-term storage.

» Store the stock solution at -20°C.
3.4. Protocol for Preparation of Working Solutions

Working solutions are prepared by serially diluting the stock solution into the desired final
matrix (e.g., mobile phase, buffer, or biological matrix).

Table 3: Example Dilution Scheme for Working Solutions from a 10 mg/mL Stock

Volume of
Target . . .
. Stock/Previous Diluent Volume Final Volume
Concentration .
Solution
1 mg/mL (1000 100 pL of 10 mg/mL
900 pL 1mL
pg/mL) Stock
100 pL of 1 mg/mL
100 pg/mL ] 900 pL 1mL
Solution
100 pL of 100 pg/mL
10 pg/mL ) 900 pL 1mL
Solution
100 pL of 10 pg/mL
1 pg/mL (1000 ng/mL) 900 pL 1mL

Solution

| 200 ng/mL | 100 pL of 1 pg/mL Solution | 900 puL | 1 mL |
Procedure:

e Pre-warm the required volume of diluent (e.qg., cell culture medium) to 37°C if necessary to
prevent compound precipitation.

o Label all tubes for the dilution series clearly.
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e To prepare the 1 mg/mL intermediate solution, add 100 pL of the 10 mg/mL stock solution to
a vial containing 900 pL of the diluent.

o Vortex the solution thoroughly. When diluting a stock solution from an organic solvent into an
agueous medium, add the stock solution slowly while gently swirling or vortexing the medium
to prevent precipitation.

o Continue the serial dilution as outlined in Table 3, using a clean pipette tip for each transfer.
» Prepare working solutions fresh before each experiment for best results.

Experimental Workflow Visualization

The following diagram illustrates the logical steps for the preparation of o-Cresol-d7 stock and
working solutions.
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Safety First

Don PPE & Work in Fume Hood
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Caption: Workflow for o-Cresol-d7 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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